Cas no 146177-15-3 ((3β)-3-(tert-Butyldimethylsilyl)oxy-chola-5,7-dien-24-ol)
(3β)-3-(tert-Butyldimethylsilyl)oxy-chola-5,7-dien-24-ol is a steroidal intermediate featuring a tert-butyldimethylsilyl (TBS) ether-protected hydroxyl group at the 3β-position and a diene structure (Δ5,7) in the steroidal backbone. The TBS group enhances stability, protecting the hydroxyl moiety from unwanted reactions during synthetic transformations. The conjugated diene system offers reactivity for further functionalization, making it valuable in steroid synthesis and pharmaceutical research. The free 24-hydroxyl group provides a handle for additional modifications, enabling selective derivatization. This compound is particularly useful in the preparation of vitamin D analogs and other steroidal derivatives, where controlled protection and deprotection strategies are critical. Its well-defined structure ensures reproducibility in complex synthetic pathways.
146177-15-3 structure
Product Name:(3β)-3-(tert-Butyldimethylsilyl)oxy-chola-5,7-dien-24-ol
CAS No:146177-15-3
MF:C30H52O2Si
MW:472.818190574646
CID:1061949
Update Time:2025-10-14
(3β)-3-(tert-Butyldimethylsilyl)oxy-chola-5,7-dien-24-ol Chemical and Physical Properties
Names and Identifiers
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- (3β)-3-[(tert-Butyldimethylsilyl)oxy]-chola-5,7-dien-24-ol
- (32)-3-[(tert-Butyldimethylsilyl)oxy]-chola-5,7-dien-24-ol
- (3β)-3-(tert-Butyldimethylsilyl)oxy-chola-5,7-dien-24-ol
-
- Inchi： 1S/C30H52O2Si/c1-21(10-9-19-31)25-13-14-26-24-12-11-22-20-23(32-33(7,8)28(2,3)4)15-17-29(22,5)27(24)16-18-30(25,26)6/h11-12,21,23,25-27,31H,9-10,13-20H2,1-8H3/t21-,23+,25-,26+,27+,29+,30-/m1/s1
- InChI Key： UCVRDHODXFXHIG-GSLUGYJYSA-N
- SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1CC[C@@]2(C)C(=CC=C3[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCO)CC[C@H]23)C1
(3β)-3-(tert-Butyldimethylsilyl)oxy-chola-5,7-dien-24-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B691005-2.5mg |
(3β)-3-[(tert-Butyldimethylsilyl)oxy]-chola-5,7-dien-24-ol |
146177-15-3 | 2.5mg |
$ 242.00 | 2023-04-18 | ||
| TRC | B691005-25mg |
(3β)-3-[(tert-Butyldimethylsilyl)oxy]-chola-5,7-dien-24-ol |
146177-15-3 | 25mg |
$ 1912.00 | 2023-04-18 |
(3β)-3-(tert-Butyldimethylsilyl)oxy-chola-5,7-dien-24-ol Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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